Cas no 1398504-30-7 (7-Hydroxy-8-nitro-2H-oxazolo[3,2-A]pyridin-5(3H)-one)

• Product Name: 7-Hydroxy-8-nitro-2H-oxazolo[3,2-A]pyridin-5(3H)-one
• CAS No: 1398504-30-7
• MF: C₇H₆N₂O₅
• MW: 198.13294172287
• CID: 4827386
• Update Time: 2025-11-02

7-Hydroxy-8-nitro-2H-oxazolo[3,2-A]pyridin-5(3H)-one Chemical and Physical Properties

Names and Identifiers

• 7-HYDROXY-8-NITRO-2H-OXAZOLO[3,2-A]PYRIDIN-5(3H)-ONE
• 7-Hydroxy-8-nitro-2H-oxazolo[3,2-A]pyridin-5(3H)-one

• Inchi： 1S/C7H6N2O5/c10-4-3-5(11)8-1-2-14-7(8)6(4)9(12)13/h3,10H,1-2H2
• InChI Key： LETZYRJEUJBNBG-UHFFFAOYSA-N
• SMILES： O1CCN2C(C=C(C(=C12)[N+](=O)[O-])O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 378
• XLogP3: -0.2
• Topological Polar Surface Area: 95.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 7-Hydroxy-8-nitro-2H-oxazolo[3,2-A]pyridin-5(3H)-one

Recent Advances in the Study of 7-Hydroxy-8-nitro-2H-oxazolo[3,2-A]pyridin-5(3H)-one (CAS: 1398504-30-7)

The compound 7-Hydroxy-8-nitro-2H-oxazolo[3,2-A]pyridin-5(3H)-one (CAS: 1398504-30-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a versatile scaffold for the development of novel bioactive molecules. Its oxazolopyridine core, combined with the nitro and hydroxy functional groups, provides a platform for diverse chemical modifications, enabling the exploration of structure-activity relationships (SAR) in various biological contexts. Researchers have successfully synthesized derivatives of this compound, demonstrating its utility in targeting specific enzymes and receptors implicated in diseases such as cancer and neurodegenerative disorders.

One of the key breakthroughs in the study of 7-Hydroxy-8-nitro-2H-oxazolo[3,2-A]pyridin-5(3H)-one is its potential as an inhibitor of protein kinases. A 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibitory activity against several kinase targets, including those involved in cancer cell proliferation. The study utilized molecular docking and in vitro assays to elucidate the binding mechanisms, providing a foundation for further optimization of these inhibitors.

In addition to its kinase inhibitory properties, this compound has also shown promise in modulating oxidative stress pathways. A recent investigation published in Free Radical Biology and Medicine demonstrated that 7-Hydroxy-8-nitro-2H-oxazolo[3,2-A]pyridin-5(3H)-one derivatives could scavenge reactive oxygen species (ROS) and protect neuronal cells from oxidative damage. These findings suggest potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of 7-Hydroxy-8-nitro-2H-oxazolo[3,2-A]pyridin-5(3H)-one has also seen advancements, with researchers developing more efficient and scalable routes. A 2022 paper in Organic Process Research & Development detailed a novel catalytic method that significantly improved yield and reduced byproduct formation. This methodological improvement is critical for enabling large-scale production and further pharmacological evaluation of the compound and its derivatives.

Despite these promising developments, challenges remain in the clinical translation of 7-Hydroxy-8-nitro-2H-oxazolo[3,2-A]pyridin-5(3H)-one-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive preclinical studies. Ongoing research is focused on optimizing the pharmacokinetic properties of these compounds while maintaining their therapeutic efficacy.

In conclusion, 7-Hydroxy-8-nitro-2H-oxazolo[3,2-A]pyridin-5(3H)-one (CAS: 1398504-30-7) represents a promising candidate for drug discovery, with applications spanning oncology, neurology, and beyond. Continued research into its mechanisms of action and the development of optimized derivatives will be crucial for realizing its full therapeutic potential. This brief underscores the importance of interdisciplinary collaboration in advancing the study of this intriguing compound.